Cas no 1254701-00-2 (4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID)

• Product Name: 4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID
• CAS No: 1254701-00-2
• MF: C₇H₇BBrClO₃
• MW: 265.296680688858
• CID: 2101971
• Update Time: 2023-11-19

4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID
• CID 91971160
• B-(4-Bromo-2-chloro-3-methoxyphenyl)boronic acid

• Inchi： 1S/C7H7BBrClO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3,11-12H,1H3
• InChI Key： ZJBKJNNGVZBCJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B(O)O)=C(C=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 49.7